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The table below summarizes Collman's key organoiron chemistry contributions and their significance.

Contribution Description Significance / Quantitative Data

Collman's
Reagent
(Na₂Fe(CO)₄) [1]

Disodium tetracarbonylferrate, a
transition metal analog of a Grignard

reagent [2].

Enables C-C coupling reactions in organic
synthesis [1]. A key nucleophilic organoiron

complex.

"Picket Fence
Porphyrin" [3]

Synthetic iron-porphyrin with

peripheral groups that block side
reactions [3].

First stable, functional analog of

hemoglobin/myoglobin active sites. O₂-
binding affinities very similar to natural
proteins [3].

Biomimetic
Catalysis

Functional models of Cytochrome c

oxidase (CcO) active site with an Fe
porphyrin (heme a₃), Cuᴮ, and

Tyr244 [4] [5].

Catalyzes selective four-electron
reduction of O₂ to water without toxic
byproducts. Demonstrated under

physiological potential and pH [4] [5].

H₂S Inhibition
Studies

Used functional CcO model to study

H₂S binding and inhibition [5].

≈60% reduction in electrocatalytic
current with 240 µM NaSH. Inhibition is
reversible (95-100% activity restored) [5].

Detailed Experimental Protocols
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Protocol 1: Synthesis and Application of Collman's Reagent

Collman's Reagent (Na₂Fe(CO)₄) serves as a source of nucleophilic "Fe(CO)₄²⁻" for transforming organic

halides into carbonyl compounds [1] [2].

Key Reaction Steps:

Acylation: The reagent reacts with alkyl halides (R-X) to form acyl iron complexes.

R-X + Na₂Fe(CO)₄ → R-C(O)-Fe(CO)₃⁻ Na⁺
Protonation / Oxidation: The resulting acyl complex can be protonated to yield aldehydes or

oxidized to yield ketones or carboxylic acids.
R-C(O)-Fe(CO)₃⁻ → R-CHO (upon protonation)

Technical Insight: This reagent is a transition metal analog of a Grignard reagent, performing

nucleophilic carbonylations that are otherwise challenging [2]. Its utility in forming C-C bonds makes it

valuable for constructing complex organic molecules.

Protocol 2: Investigating H₂S Inhibition using a Functional CcO
Model

This methodology uses a synthetic enzyme model to explore reversible inhibition of cytochrome c oxidase

(CcO), mimicking physiological hibernation induction [5].

1. Experimental Setup:

Catalyst Immobilization: The functional CcO model (Fe porphyrin with covalently attached Cuᴮ

complex and phenol) is attached to a self-assembled monolayer (SAM) on a gold-disc electrode using
click chemistry [5].

Electrochemical Measurement: A rotating ring-disc electrode assembly measures the
electrocatalytic current for O₂ reduction to H₂O [5].

2. Inhibition Workflow: The following diagram illustrates the experimental process for studying H₂S

inhibition.
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Experimental workflow for H₂S inhibition and recovery
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3. Data Collection & Analysis:

Spectroscopic Binding Studies: Anaerobically add NaSH buffer to the reduced CcO model in
solution. Use UV/Vis spectroscopy (red shift and decreased intensity of the Soret band) and 1H-
NMR (appearance of upfield-shifted peaks at -1.16 to -1.75 ppm) to confirm H₂S binds to the Fe(II)
porphyrin [5].

Quantifying Inhibition: Plot catalytic current against NaSH concentration. A concentration of 240 µM
NaSH reduces current by ≈60% [5].

Assessing Reversibility: Replace the H₂S solution with fresh, air-saturated buffer. Observe 95-
100% restoration of catalytic current, confirming reversible inhibition [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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